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Compound of Interest

Compound Name: 4-(1-Aminopropyl)phenol

CAS No.: 85068-38-8

Cat. No.: B1274174

Get Quote

A Strategic Analysis of Synthesis, Chiral Resolution, and
Pharmacological Utility
Executive Summary
4-(1-Aminopropyl)phenol (CAS: 85068-38-8) represents a distinct class of chiral benzylic

amines that serves as a high-value scaffold in both agrochemical synthesis and medicinal

chemistry. Unlike its achiral isomer tyramine (4-(2-aminoethyl)phenol), this molecule features a

stereocenter at the

-position relative to the aromatic ring. This structural rigidity confers unique binding properties
for G-protein coupled receptors (GPCRs) and serves as a critical intermediate for enantiopure
herbicides.

This guide outlines the critical research vectors for this molecule, moving beyond basic

characterization to advanced biocatalytic synthesis and pharmacophore mapping.

Part 1: Structural Analysis & Chemical Identity
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Understanding the nomenclature and geometry is prerequisite to experimental design. The

molecule is frequently obscured in literature under varying synonyms.

Property Specification

IUPAC Name 4-(1-Aminopropyl)phenol

Common Synonyms -Ethyl-4-hydroxybenzylamine; 1-(4-

Hydroxyphenyl)propylamine

CAS (Racemic) 85068-38-8

CAS (HCl Salt) 1135288-77-5

Molecular Formula

C

H

NO

Chirality Yes (C1 is a stereocenter)

pKa (Calculated) ~9.5 (Amine), ~10.0 (Phenol)

The "Chiral Switch" Advantage
The presence of the propyl chain at the benzylic position creates a chiral center (

). In drug development, switching from a racemate to a single enantiomer often results in:

Increased Potency: Better fit within the hydrophobic pocket of receptors (e.g., Adrenergic

).

Reduced Toxicity: Elimination of the distomer (inactive enantiomer) which may cause off-

target metabolic load.

Part 2: Synthesis & Manufacturing Protocols
Research in this area is currently pivoting from classical "dirty" chemical reduction to "green"

enzymatic resolution.
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Pathway A: Classical Reductive Amination (High
Throughput)
For agrochemical applications where chirality may be less critical (or resolved later), the

reductive amination of 4-hydroxypropiophenone is the industry standard.

Protocol:

Precursor: 4-Hydroxypropiophenone.[1][2]

Reagents: Liquid Ammonia (excess), H

(50 bar).

Catalyst: Raney Nickel or Ru/C.

Conditions: 80–100°C in Methanol/Autoclave.

Critique: This method yields a racemic mixture (50:50

). It requires high-pressure equipment and generates metal waste.

Pathway B: Biocatalytic Transamination (High Purity)
For pharmaceutical intermediates, the use of

-Transaminases (Amine Transaminases) is the superior research vector. This method allows for
the asymmetric synthesis of the target amine with >99% enantiomeric excess (ee).

Mechanism: The enzyme transfers an amino group from a donor (e.g., isopropylamine or

alanine) to the ketone (4-hydroxypropiophenone), controlled by the Pyridoxal-5'-phosphate

(PLP) cofactor.

Visualization of Synthesis Logic
The following diagram illustrates the decision tree for synthesis based on end-use

requirements.
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Figure 1: Comparative synthesis workflows. Route B is recommended for high-value

pharmaceutical applications to avoid costly downstream chiral resolution.

Part 3: Research Vectors in Medicinal Chemistry
The 4-(1-aminopropyl)phenol scaffold is structurally homologous to several neurotransmitters

and analgesics. Research should focus on exploiting this homology.

The "Rigidified" Tyramine Hypothesis
Tyramine acts on Trace Amine-Associated Receptor 1 (TAAR1). The addition of the

-ethyl group in 4-(1-aminopropyl)phenol increases lipophilicity and steric bulk.

Research Proposal: Screen the enantiomers against TAAR1 and MAO-A/B. The hypothesis

is that the

-substitution will block MAO degradation, prolonging half-life compared to native tyramine.

Opioid & Analgesic Pharmacophore
This molecule shares the phenol-linker-amine motif found in Meptazinol, Tapentadol, and

Tramadol.

Structural Logic: Meptazinol contains a 3-ethyl-3-(3-hydroxyphenyl)azepane core. 4-(1-
Aminopropyl)phenol can be viewed as an acyclic analog or a "ring-opened" precursor.

Experiment: Use 4-(1-aminopropyl)phenol in a Mannich reaction with formaldehyde and

various cyclic ketones to generate novel, rigidified opioid analogs.
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Agrochemical Intermediates
As highlighted in Modern Crop Protection Compounds, this amine is a precursor for specific

herbicides. The phenolic group allows for derivatization (e.g., difluoromethoxy ether formation)

while the amine serves as the attachment point for acyl groups.

Part 4: Analytical Protocol for Quality Control
To ensure scientific integrity, researchers must validate the enantiomeric purity of the

synthesized compound. Standard C18 HPLC is insufficient for separating enantiomers.

Recommended Chiral HPLC Method
Column: Chiralpak IC or AD-H (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV at 275 nm (Phenol absorption).

Expectation: The

and

isomers should show baseline separation. The "1-aminopropyl" steric bulk usually provides
better resolution than simple ethyl analogs.

Part 5: Future Research & "Borrowing Hydrogen"
A cutting-edge area for this molecule is its use in "Borrowing Hydrogen" (BH) catalysis.

Concept: Reacting 4-(1-aminopropyl)phenol with alcohols to form secondary amines using

an Iridium or Ruthenium catalyst.

Why: This avoids the use of toxic alkyl halides. The phenol group may require transient

protection (e.g., TBS ether) to prevent catalyst poisoning, but the benzylic amine is an ideal

substrate for this green chemistry approach.
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Workflow: Borrowing Hydrogen Functionalization

4-(1-Aminopropyl)phenol
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Figure 2: The "Borrowing Hydrogen" cycle allows for green N-alkylation of the scaffold using

alcohols instead of halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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